molecular formula C13H18F2O2Si B8314596 3-Tert-butyldimethylsilyloxy-2,5-difluorobenzaldehyde

3-Tert-butyldimethylsilyloxy-2,5-difluorobenzaldehyde

Cat. No.: B8314596
M. Wt: 272.36 g/mol
InChI Key: KPPATEAUQLUXHN-UHFFFAOYSA-N
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Description

3-Tert-butyldimethylsilyloxy-2,5-difluorobenzaldehyde is a useful research compound. Its molecular formula is C13H18F2O2Si and its molecular weight is 272.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18F2O2Si

Molecular Weight

272.36 g/mol

IUPAC Name

3-[tert-butyl(dimethyl)silyl]oxy-2,5-difluorobenzaldehyde

InChI

InChI=1S/C13H18F2O2Si/c1-13(2,3)18(4,5)17-11-7-10(14)6-9(8-16)12(11)15/h6-8H,1-5H3

InChI Key

KPPATEAUQLUXHN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC(=CC(=C1F)C=O)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A 1.0 M solution of sec-BuLi (21.5 ml, 21.5 mmol) was added dropwise to a stirred solution of O-tert-butyldimethylsilyl-2,5-difluorophenol (5.0 g, 20 mmol) in THF (20 mL) at -78° C. After 0.5 hr DMF (1.9 ml, 24.6 mmol) was added dropwise while the temperature was kept below -70° C. After 30 min, the mixture was allowed to warm to room temperature over 30 min. To the mixture was added 3N HCl (30 ml) and stirring was continued for 30 min. The mixture was extracted with ether (100 ml) and the extract was washed with water (100 ml), brine (100 ml), dried (sodium sulfate) and evaporated. Column chromatography (silica gel) of the residue eluting with n-hexane gave 3.56 g (64%) of the titled compound as a colorless oil.
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Synthesis routes and methods III

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A 500 mL round bottom flask was charged with 90.A (8.60 g, 35.2 mmol) and THF (70 mL) and cooled to −78° C. under N2. To the cold solution was added sec-butyllithium (1.4 M in cyclohexane) (available from Aldrich) (27.7 mL, 38.7 mmol) dropwise. The mixture was stirred for 30 minutes, and to it was added DMF (4.09 mL, 52.8 mmol) dropwise. The mixture was stirred for 30 minutes at −78° C., warmed to room temperature over 30 minutes, quenched with 1 N HCl, and diluted with EtOAc. The organic layers were washed with water and brine, dried (MgSO4), and concentrated. The crude product was purified by silica gel flash chromatography (0-5% EtOAc/hexane) to afford 90.B (5.71 g, 59.6% yield) as a colorless oil.
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